Cas no 1261925-19-2 (2-Chloro-5-(4-methylphenyl)pyridine-4-carboxylic acid)

2-Chloro-5-(4-methylphenyl)pyridine-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its pyridine core, substituted with a chloro group and a 4-methylphenyl moiety, provides a reactive scaffold for further functionalization. The carboxylic acid group enhances solubility and facilitates derivatization into esters, amides, or other derivatives. This compound is useful in the development of active pharmaceutical ingredients (APIs) and ligands due to its structural rigidity and potential for hydrogen bonding. High purity and consistent quality make it a reliable choice for research and industrial-scale synthesis. Its stability under standard conditions further ensures ease of handling and storage.

2-Chloro-5-(4-methylphenyl)pyridine-4-carboxylic acid structure

1261925-19-2 structure

Product Name:2-Chloro-5-(4-methylphenyl)pyridine-4-carboxylic acid

CAS No:1261925-19-2

MF:C₁₃H₁₀ClNO₂

MW:247.677002429962

MDL:MFCD18316751

CID:2763872

PubChem ID:53222532

Update Time:2025-06-08

2-Chloro-5-(4-methylphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID10686935
- 1261925-19-2
- MFCD18316751
- ZIB83404
- 2-CHLORO-5-(4-METHYLPHENYL)ISONICOTINIC ACID
- 2-Chloro-5-(4-methylphenyl)isonicotinic acid, 95%
- 2-Chloro-5-(4-methylphenyl)pyridine-4-carboxylic acid
- MDL： MFCD18316751
- Inchi： 1S/C13H10ClNO2/c1-8-2-4-9(5-3-8)11-7-15-12(14)6-10(11)13(16)17/h2-7H,1H3,(H,16,17)
- InChI Key： IEDJJCPKKMVOCO-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 247.0400063Da
Monoisotopic Mass: 247.0400063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 50.2Å²

2-Chloro-5-(4-methylphenyl)pyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB323108-5 g	2-Chloro-5-(4-methylphenyl)isonicotinic acid, 95%; .	1261925-19-2	95%	5g	€1159.00	2023-06-21
abcr	AB323108-5g	2-Chloro-5-(4-methylphenyl)isonicotinic acid, 95%; .	1261925-19-2	95%	5g	€1159.00	2024-06-08